Cas no 139122-40-0 (Octadecanoic acid, pentafluorophenyl ester)
139122-40-0 structure
Product Name:Octadecanoic acid, pentafluorophenyl ester
CAS No:139122-40-0
MF:C24H35F5O2
MW:450.525525331497
CID:1271708
PubChem ID:71342708
Update Time:2025-04-20
Octadecanoic acid, pentafluorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, pentafluorophenyl ester
- (2,3,4,5,6-pentafluorophenyl) octadecanoate
- DTXSID10769434
- SCHEMBL22271695
- Pentafluorophenyl octadecanoate
- 139122-40-0
-
- Inchi: 1S/C24H35F5O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(30)31-24-22(28)20(26)19(25)21(27)23(24)29/h2-17H2,1H3
- InChI Key: VCERHYWMYNSHSJ-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1OC(CCCCCCCCCCCCCCCCC)=O)F)F)F)F
Computed Properties
- Exact Mass: 450.25572117g/mol
- Monoisotopic Mass: 450.25572117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 18
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 26.3Ų
Octadecanoic acid, pentafluorophenyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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